Cas no 145878-51-9 (3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride)

• Product Name: 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride
• CAS No: 145878-51-9
• MF: C₈H₈ClN₃O₂
• MW: 213.621020317078
• CID: 2105600
• Update Time: 2025-11-02

3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminophenyl)-1,2,4-oxadiazol-5(2H)-one hydrochloride
• 3-(3-aminophenyl)-2H-1,2,4-oxadiazol-5-one,hydrochloride
• 3-(3-AMINOPHENYL)-4,5-DIHYDRO-1,2,4-OXADIAZOL-5-ONE HYDROCHLORIDE
• FHUUMYAYZJJQBW-UHFFFAOYSA-N
• NE44829
• Z1262398470
• 3-(3-amino-phenyl)-4h-[1,2,4]oxadiazol-5-one hydrochloride salt
• 3-(3-Aminophenyl)-1,2,4-oxadiazol-5(2H)-one--hydrogen chloride (1/1)
• CID 135845405
• 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride

• Inchi： 1S/C8H7N3O2.ClH/c9-6-3-1-2-5(4-6)7-10-8(12)13-11-7;/h1-4H,9H2,(H,10,11,12);1H
• InChI Key： FHUUMYAYZJJQBW-UHFFFAOYSA-N
• SMILES： Cl.O1C(NC(C2C=CC=C(C=2)N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride

Recent Advances in the Study of 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride (CAS: 145878-51-9)

The compound 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride (CAS: 145878-51-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its oxadiazolone core, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot cyclization reaction, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the generation of by-products, making it more environmentally sustainable.

Pharmacological investigations have revealed that this compound exhibits promising activity as a modulator of specific enzymatic pathways. In vitro studies have demonstrated its ability to inhibit the activity of certain kinases implicated in inflammatory and oncogenic processes. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride showed selective inhibition of protein kinase C (PKC) isoforms, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory or anticancer agents.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A recent preclinical study highlighted its favorable oral bioavailability and moderate plasma half-life, which are critical parameters for its development as a therapeutic agent. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation. Researchers are currently employing structure-activity relationship (SAR) studies to optimize the compound's properties and mitigate these limitations.

In addition to its kinase inhibitory activity, 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride has been investigated for its role in modulating cellular signaling pathways. A 2024 study in Cell Chemical Biology elucidated its interaction with the NF-κB pathway, a key regulator of immune responses and cell survival. The compound was found to suppress NF-κB activation in a dose-dependent manner, further supporting its potential as an anti-inflammatory agent. These mechanistic insights provide a solid foundation for future translational research.

Despite these promising findings, the clinical translation of 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride faces several hurdles. Toxicity studies in animal models have indicated the need for careful dose optimization to avoid adverse effects. Moreover, the compound's solubility and formulation stability under physiological conditions require further refinement. Collaborative efforts between academic researchers and pharmaceutical companies are underway to address these challenges and advance the compound toward preclinical development.

In conclusion, 3-(3-aminophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one hydrochloride (CAS: 145878-51-9) represents a promising scaffold for drug discovery, with demonstrated activity in modulating key biological pathways. Ongoing research aims to optimize its pharmacological profile and overcome existing limitations, paving the way for its potential application in treating inflammatory and neoplastic diseases. The integration of synthetic chemistry, structural biology, and translational research will be essential to fully realize the therapeutic potential of this compound.